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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B15552966 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fura-2 pentapotassium salt. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Fura-2 pentapotassium salt is a fluorescent, ratiometric calcium indicator used to measure

intracellular calcium concentrations.[1][2][3] While its hazards have not been thoroughly

investigated, it is prudent to handle it with caution, as with all laboratory chemicals.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Fura-2 pentapotassium salt,

particularly in its powdered form.
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PPE Category
Specific

Recommendation
Purpose Standard

Hand Protection
Disposable Nitrile

Gloves

Prevents skin contact

with the chemical.

Nitrile offers good

resistance to a variety

of chemicals.

ASTM D6319

Eye and Face

Protection

Safety Glasses with

Side Shields or

Chemical Splash

Goggles

Protects eyes from

dust particles and

potential splashes of

solutions.

ANSI Z87.1

Body Protection
Standard Laboratory

Coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Certified

Respirator

Recommended when

handling the powder

outside of a chemical

fume hood to prevent

inhalation of fine

particles.

NIOSH-certified under

42 CFR Part 84

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific PPE requirements.
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Hazard Assessment

PPE Selection

Handling Fura-2 Pentapotassium Salt
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Operational Plan: Handling and Preparation of Fura-
2 Pentapotassium Salt
This section provides a step-by-step guide for the safe handling and preparation of Fura-2
pentapotassium salt solutions.

1. Preparation and Engineering Controls:

Before handling, ensure that a safety shower and eyewash station are readily accessible.

When handling the powdered form, work in a certified chemical fume hood to minimize

inhalation risk.
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For solution preparation and subsequent use, a standard laboratory bench is acceptable,

provided good laboratory practices are followed.

2. Weighing and Reconstitution:

Don the appropriate PPE as outlined in the table above.

To avoid creating dust, handle the powdered Fura-2 pentapotassium salt carefully.

Weigh the desired amount of the powder in the chemical fume hood.

Reconstitute the powder in a suitable solvent, such as water or a buffer with a pH greater

than 6.[5]

3. Experimental Use:

Fura-2 pentapotassium salt is cell-impermeable and is typically loaded into cells via

microinjection or scrape loading.[2]

Protect solutions from light to prevent photodegradation.[4]

4. Storage:

Store the powdered form in a tightly sealed container in a dry, cool, and well-ventilated place,

protected from light.[4] Recommended storage is at -20°C.[1]

Aqueous solutions of Fura-2 pentapotassium salt should be stored at 2-8°C and protected

from light. Avoid freezing aqueous solutions.[5]
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Disposal Plan
Proper disposal of Fura-2 pentapotassium salt and associated waste is critical to prevent

environmental contamination.

1. Waste Segregation:

Solid Waste: Unused or expired Fura-2 pentapotassium salt powder should be disposed of

as chemical waste.

Liquid Waste: Aqueous solutions containing Fura-2 should be collected in a designated,

labeled hazardous waste container. Do not pour down the drain.[4]
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Contaminated Materials: All disposable items that have come into contact with Fura-2
pentapotassium salt, such as pipette tips, microfuge tubes, and gloves, should be collected

in a labeled hazardous waste bag or container.

2. Disposal Procedures:

All waste must be disposed of in accordance with local, state, and federal regulations.[4]

Contact your institution's EHS department for specific guidance on hazardous waste pickup

and disposal procedures.
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By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with Fura-2 pentapotassium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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